N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[2-(triazol-2-yl)ethyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H13F3N4O/c14-13(15,16)11-3-1-2-10(8-11)9-12(21)17-6-7-20-18-4-5-19-20/h1-5,8H,6-7,9H2,(H,17,21)
• InChI Key: ANRVALLIGWHBSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CC(=O)NCCN2N=CC=N2
• Molecular Formula: C13H13F3N4O
• Molecular Weight: 298.26 g/mol

Description

N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(3-(trifluoromethyl)phenyl)acetamide, also known as TFA-NH-TEG-Tz, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Cholinesterase Inhibition and Molecular Docking Studies

Compounds structurally related to N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(3-(trifluoromethyl)phenyl)acetamide have been investigated for their potential as cholinesterase inhibitors. New N-aryl derivatives of triazole compounds have shown moderate to good inhibitory activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that are critical in the pathogenesis of Alzheimer's disease. Molecular docking studies provided insights into the binding interactions of these compounds, suggesting their therapeutic potential in neurodegenerative diseases (Riaz et al., 2020).

Corrosion Inhibition

Research has also demonstrated the application of triazole derivatives as corrosion inhibitors for mild steel in acidic environments. Novel triazole derivatives have exhibited high inhibition efficiency, suggesting their effectiveness in protecting steel surfaces from corrosion, which is of significant importance in industrial applications. The inhibition mechanism was elucidated through electrochemical techniques and theoretical studies, indicating both physical and chemical adsorption onto the steel surface (Nahlé et al., 2021).

Anticancer Drug Synthesis

Compounds related to N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(3-(trifluoromethyl)phenyl)acetamide have been synthesized with potential anticancer properties. One study focused on the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which was confirmed to target the VEGFr receptor, indicating its potential use as an anticancer drug. Structural analysis and in silico modeling studies supported its application in cancer therapy (Sharma et al., 2018).

Antimicrobial Activity

The synthesis of 1,2,4-triazole derivatives has shown significant antimicrobial activities. For instance, a study on the ultrasound synthesis of 1,4-disubstituted 1,2,3-triazoles tethering the bioactive benzothiazole nucleus revealed compounds with promising antimicrobial activities against a range of gram-positive and gram-negative bacteria, as well as fungal strains. The antimicrobial screening indicated that most compounds displayed activities at low MIC values, highlighting their potential as antimicrobial agents (Rezki, 2016).